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Introduction

Salgam, a traditional Turkish fermented beverage produced from black or purple carrots and
turnips, is recognized for its potential health benefits, which are largely attributed to its rich
composition of phenolic compounds.[1] These polyphenols, including phenolic acids and
flavonoids, are potent antioxidants that can neutralize harmful free radicals, thus playing a role
in the prevention of various chronic diseases. The determination of the total phenolic content
(TPC) is a crucial step in assessing the quality and potential bioactivity of Salgam. This
application note provides a detailed protocol for the quantification of TPC in Salgam using the
widely accepted Folin-Ciocalteu method.

The Folin-Ciocalteu assay is a simple, rapid, and reproducible spectrophotometric method for
measuring the total amount of phenolic compounds in a sample.[2][3] The principle of this
assay is based on the oxidation of phenolic compounds by the Folin-Ciocalteu reagent, which
is a mixture of phosphomolybdate and phosphotungstate. In an alkaline medium, the phenolic
compounds reduce the reagent, resulting in the formation of a blue-colored complex. The
intensity of the blue color is directly proportional to the concentration of phenolic compounds in
the sample and can be measured spectrophotometrically at a specific wavelength.[4]
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Target Audience

This document is intended for researchers, scientists, and drug development professionals
involved in the analysis of food and beverage products, as well as those investigating the
health-promoting properties of fermented foods.

Quantitative Data Summary

The total phenolic content of Salgam can vary depending on the raw materials and the
fermentation process. The following table summarizes representative quantitative data for the
total phenolic content in commercial Salgam samples.

Total Phenolic Content
Sample Type Reference
(mg GAE/mL)

Commercial Turnip Juice

) 13.049 + 0.40 [5]
(Basic)
) ) ) Not significantly different from
Commercial Turnip Juice (Hot) ) [5]
basic
Another Study on Turnip Juice 0.000517 £ 0.072 [5]
A further study on Turnip Juice  15.5 [5]

GAE: Gallic Acid Equivalents

Experimental Protocol: Determination of Total
Phenolic Content

This protocol outlines the necessary steps for quantifying the total phenolic content in Salgam
samples using the Folin-Ciocalteu method.

1. Materials and Reagents
e Salgam sample

» Folin-Ciocalteu reagent (2 N)
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Gallic acid (analytical standard)

Anhydrous sodium carbonate (NazCO3)

Methanol (80%)

Distilled water

Spectrophotometer

Vortex mixer

Pipettes and tips

Volumetric flasks

Test tubes or microcentrifuge tubes

. Reagent Preparation

Folin-Ciocalteu Reagent (0.2 N): Dilute the commercial 2 N Folin-Ciocalteu reagent 1:10 with
distilled water. Prepare this solution fresh before use.

Sodium Carbonate Solution (7.5% w/v): Dissolve 7.5 g of anhydrous sodium carbonate in
100 mL of distilled water.[6]

Gallic Acid Stock Solution (1 mg/mL): Accurately weigh 100 mg of gallic acid and dissolve it
in 100 mL of 80% methanol. This solution should be stored in a dark bottle at 4°C.

Gallic Acid Standard Solutions: Prepare a series of standard solutions by diluting the gallic
acid stock solution with 80% methanol to obtain concentrations ranging from 0.01 to 0.8 g/L.

[5]
. Sample Preparation

Centrifuge the Salgam sample to remove any suspended solids.
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Dilute the supernatant with 80% methanol. A dilution factor of 1:10 or 1:100 is often
appropriate, but may need to be adjusted based on the expected phenolic content.[5]

Vortex the diluted sample for 30 seconds to ensure homogeneity.[5]
. Assay Procedure
Pipette 50 pL of the diluted Salgam sample into a test tube.[5]
Add 1.5 mL of the 7.5% sodium carbonate solution to the test tube.[5]
Add 1.5 mL of the 0.2 N Folin-Ciocalteu reagent to the test tube and vortex immediately.[5]
Incubate the mixture in the dark at room temperature for 2 hours.[6][7]
Measure the absorbance of the solution at 765 nm using a spectrophotometer.[5][7]

For the blank, use 50 uL of 80% methanol instead of the sample and follow the same
procedure.

. Preparation of the Standard Curve
Pipette 50 pL of each gallic acid standard solution into separate test tubes.
Follow the same procedure as described in the "Assay Procedure” section (steps 2-5).
Plot a standard curve of absorbance versus the concentration of the gallic acid standards.
. Calculation of Total Phenolic Content

Determine the concentration of phenolic compounds in the diluted Salgam sample by
interpolating its absorbance value on the gallic acid standard curve.

Calculate the total phenolic content in the original Salgam sample using the following
formula:

Total Phenolic Content (mg GAE/mL) = (CxV xDF)/S

Where:
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[e]

C = Concentration of gallic acid from the standard curve (mg/mL)

o

V = Volume of the extract (mL)

DF = Dilution factor

[¢]

[¢]

S = Volume of the sample used (mL)

Experimental Workflow Diagram

Workflow for Total Phenolic Content Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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